Cas no 868755-68-4 (2-(Aminomethyl)-5-(trifluoromethyl)furan)

• Product Name: 2-(Aminomethyl)-5-(trifluoromethyl)furan
• CAS No: 868755-68-4
• MF: C₆H₆F₃NO
• MW: 165.11315202713
• MDL: MFCD03086222
• CID: 718993
• PubChem ID: 18525918
• Update Time: 2025-05-25

2-(Aminomethyl)-5-(trifluoromethyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine,5-(trifluoromethyl)-
• [5-(Trifluoromethyl)-2-furyl]methylamine
• [5-(trifluoromethyl)furan-2-yl]methanamine
• C-(5-Trifluoromethyl-furan-2-yl)-methylamine
• [5-(trifluoromethyl)-2-furyl]methylamine, AldrichCPR
• 868755-68-4
• MMOMFJIMQXUJMQ-UHFFFAOYSA-
• SCHEMBL2478908
• 2-(Aminomethyl)-5-(trifluoromethyl)furan 97%
• EN300-725061
• PS-11691
• FT-0711076
• MFCD03086222
• CS-0268560
• (5-(Trifluoromethyl)furan-2-yl)methanamine
• AKOS006345957
• 2-(Aminomethyl)-5-(trifluoromethyl)furan
• 1-[5-(Trifluoromethyl)furan-2-Yl]methanamine
• 2-aminomethyl-5-trifluoromethylfurane
• Q27454473
• InChI=1/C6H6F3NO/c7-6(8,9)5-2-1-4(3-10)11-5/h1-2H,3,10H2
• DTXSID30594669
• A841867
• 47M
• [5-(trifluoromethyl)-2-furyl]methanamine
• SB39199
• [5-(trifluoromethyl)-2-furanyl]methanamine
• DB-076771
• 2-(AMINOMETHYL)-5-(TRIFLUOROMETHYL)FURAN 97%1-[5-(TRIFLUOROMETHYL)-2-FURYL]METHYLAMINE
• [5-(Trifluoromethyl)fur-2-yl]methylamine, 5-(Trifluoromethyl)furfurylamine

• MDL： MFCD03086222
• Inchi： 1S/C6H6F3NO/c7-6(8,9)5-2-1-4(3-10)11-5/h1-2H,3,10H2
• InChI Key： MMOMFJIMQXUJMQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CN)O1)(F)F

Computed Properties

• Exact Mass: 165.04000
• Monoisotopic Mass: 165.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.313
• Boiling Point: 90 °C
• Flash Point: 51.5°C
• Refractive Index: 1.422
• PSA: 39.16000
• LogP: 2.45740

2-(Aminomethyl)-5-(trifluoromethyl)furan Security Information

• Hazard Statement： Corrosive
• Hazard Category Code： 25-37/38-41-43
• Safety Instruction： 26-36/37-39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(Aminomethyl)-5-(trifluoromethyl)furan

Comprehensive Overview of 2-(Aminomethyl)-5-(trifluoromethyl)furan (CAS No. 868755-68-4)

2-(Aminomethyl)-5-(trifluoromethyl)furan, with the CAS number 868755-68-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This furan derivative is characterized by its unique molecular structure, featuring an aminomethyl group and a trifluoromethyl group attached to the furan ring. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The compound's trifluoromethyl group is particularly noteworthy, as it enhances lipophilicity and metabolic stability, making it a valuable moiety in medicinal chemistry. Researchers are increasingly exploring its role in the development of novel bioactive molecules, especially in the context of targeted therapies and small-molecule inhibitors. Recent studies have highlighted its potential in modulating protein-protein interactions, a hot topic in drug design and precision medicine.

In addition to its pharmaceutical applications, 2-(Aminomethyl)-5-(trifluoromethyl)furan is also being investigated for its utility in agrochemical formulations. The trifluoromethyl group is known to improve the efficacy of pesticides and herbicides, aligning with the growing demand for sustainable crop protection solutions. This aligns with current trends in green chemistry, where researchers seek to minimize environmental impact while maintaining high efficacy.

The synthesis of CAS 868755-68-4 typically involves multi-step organic reactions, including amination and trifluoromethylation processes. Advanced techniques such as flow chemistry and catalysis are often employed to optimize yield and purity. These methods are part of a broader shift toward process intensification in chemical manufacturing, a topic frequently searched by professionals in the field.

From a structural-activity relationship (SAR) perspective, the compound's furan core offers a versatile scaffold for further derivatization. This has led to its inclusion in high-throughput screening libraries, where it serves as a building block for diverse chemical space exploration. The rise of AI-driven drug discovery has further amplified interest in such compounds, as they are often flagged by machine learning algorithms for their favorable physicochemical properties.

Safety and handling of 2-(Aminomethyl)-5-(trifluoromethyl)furan are governed by standard laboratory protocols. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) is recommended during handling. This aligns with the broader industry focus on laboratory safety and risk mitigation, topics frequently queried by researchers and technicians.

In summary, 2-(Aminomethyl)-5-(trifluoromethyl)furan (868755-68-4) represents a promising compound at the intersection of medicinal chemistry and agrochemical innovation. Its unique structural features and versatile applications make it a subject of ongoing research, particularly in the context of next-generation therapeutics and sustainable agriculture. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge chemical research.